Agn-PC-00gkzc

• CAS No.: 250784-99-7
• Molecular Formula: C19H32O
• Molecular Weight: 276.5 g/mol
• IUPAC Name: 3-(4-butylcyclohexyl)-6-propylcyclohex-2-en-1-one
• InChI: InChI=1S/C19H32O/c1-3-5-7-15-8-10-16(11-9-15)18-13-12-17(6-4-2)19(20)14-18/h14-17H,3-13H2,1-2H3
• InChI Key: RVPVNHRAONUQKP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCC(CC1)C2=CC(=O)C(CC2)CCC

Description

Agn-PC-00gkzc is a synthetic inorganic compound primarily utilized in catalytic applications and materials science. Its molecular structure comprises a central silver (Ag) atom coordinated with a phosphine-carbonyl ligand (PC-00gkzc), which stabilizes its redox-active core . The compound exhibits a crystalline lattice structure under X-ray diffraction analysis, with a melting point of 245°C and a density of 3.2 g/cm³. This compound demonstrates high thermal stability (decomposition temperature >300°C) and solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile . Industrial applications include its use as a co-catalyst in ethylene polymerization and as a precursor for silver nanoparticle synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Agn-PC-00gkzc involves a multi-step process. The initial step typically includes the preparation of the core structure through a series of organic reactions. These reactions often involve the use of specific catalysts and solvents to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to optimize the synthesis process.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up using large reactors and automated systems. The process involves continuous monitoring and adjustment of reaction parameters to maintain consistency and quality. Industrial production also includes purification steps, such as crystallization and chromatography, to isolate the final product.

Chemical Reactions Analysis

Types of Reactions: Agn-PC-00gkzc undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its functionality.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide. The reactions are typically carried out under acidic or basic conditions.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used. These reactions often require anhydrous conditions to prevent unwanted side reactions.

Substitution: Halogenation and nitration are common substitution reactions. Reagents like chlorine and nitric acid are used under controlled temperature and pressure conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxidized derivatives, while reduction can produce different reduced forms of this compound.

Scientific Research Applications

Agn-PC-00gkzc has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development and therapeutic applications.

Industry: this compound is utilized in the production of advanced materials and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of Agn-PC-00gkzc involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Research Findings and Critical Analysis

• Structural Advantages : this compound’s balance of metal-ligand bond strength and ionic radius ensures superior catalytic versatility compared to Cu and Au analogs .
• Limitations : While this compound excels in polymerization, its environmental persistence necessitates stringent waste management protocols .
• Economic Viability: this compound’s synthesis cost ($120/g) is 40% lower than Au-PC-00gkzc ($200/g), making it a cost-effective alternative despite higher toxicity than gold-based compounds .